Cas no 55736-69-1 (1-(2-bromo-6-hydroxyphenyl)ethan-1-one)

1-(2-Bromo-6-hydroxyphenyl)ethan-1-one is a brominated aromatic ketone featuring both hydroxyl and carbonyl functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure, characterized by the 2-bromo-6-hydroxy substitution pattern, is particularly useful for regioselective reactions, including electrophilic aromatic substitutions and metal-catalyzed cross-couplings. The presence of the hydroxyl group enhances solubility in polar solvents, facilitating purification and downstream applications. This compound is commonly employed in pharmaceutical and agrochemical research for constructing complex heterocycles or as a precursor for bioactive molecules. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for synthetic chemists.
1-(2-bromo-6-hydroxyphenyl)ethan-1-one structure
55736-69-1 structure
Product Name:1-(2-bromo-6-hydroxyphenyl)ethan-1-one
CAS No:55736-69-1
MF:C8H7BrO2
MW:215.043981790543
MDL:MFCD13193630
CID:823073
PubChem ID:53407096
Update Time:2025-11-06

1-(2-bromo-6-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Bromo-6-hydroxyphenyl)ethanone
    • 1-(2-Bromo-6-hydroxy-phenyl)-ethanone
    • ethanone, 1-(2-bromo-6-hydroxyphenyl)-
    • LogP
    • 1-(2-Bromo-6-hydroxyphenyl)ethan-1-one
    • 6'-BROMO-2'-HYDROXYACETOPHENONE
    • 2-Acetyl-3-bromophenol
    • RW3108
    • BC005045
    • SY038184
    • AB0025492
    • W6967
    • ST24020995
    • 6 inverted exclamation mark -Bromo-2 inverted exclamati
    • SB37656
    • DB-362702
    • MFCD13193630
    • SCHEMBL3712557
    • DTXSID60695779
    • 55736-69-1
    • FS-3530
    • 6 inverted exclamation mark -Bromo-2 inverted exclamation mark -hydroxyacetophenone
    • CS-W019055
    • AKOS015998618
    • 1-(2-bromo-6-hydroxyphenyl)ethan-1-one
    • MDL: MFCD13193630
    • Inchi: 1S/C8H7BrO2/c1-5(10)8-6(9)3-2-4-7(8)11/h2-4,11H,1H3
    • InChI Key: XESQSKZNMZZAEQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1C(C)=O)O

Computed Properties

  • Exact Mass: 213.96291
  • Monoisotopic Mass: 213.96294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.5

Experimental Properties

  • PSA: 37.3

1-(2-bromo-6-hydroxyphenyl)ethan-1-one Security Information

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1-(2-bromo-6-hydroxyphenyl)ethan-1-one Suppliers

Amadis Chemical Company Limited
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(CAS:55736-69-1)1-(2-bromo-6-hydroxyphenyl)ethan-1-one
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Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:17
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Additional information on 1-(2-bromo-6-hydroxyphenyl)ethan-1-one

1-(2-Bromo-6-Hydroxyphenyl)Ethan-1-One: A Comprehensive Overview

1-(2-Bromo-6-Hydroxyphenyl)ethan-1-one, also known by its CAS number 55736-69-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, material science, and organic synthesis. The molecule consists of a ketone group attached to a brominated phenol derivative, making it a valuable intermediate in the synthesis of complex molecules.

The structural features of 1-(2-Bromo-6-Hydroxyphenyl)ethan-1-one include a benzene ring substituted with a bromine atom at the 2-position and a hydroxyl group at the 6-position. The ketone group is located at the 1-position of the ethanone moiety. This arrangement imparts unique electronic and steric properties to the molecule, which are exploited in various chemical reactions. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive compounds, particularly those with potential anticancer and antimicrobial activities.

In terms of chemical properties, 1-(2-Bromo-6-Hydroxyphenyl)ethan-1-one exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been extensively studied, with findings indicating that it is resistant to hydrolysis under neutral conditions but can undergo nucleophilic substitution reactions under basic conditions. This makes it an ideal candidate for use in Suzuki-Miyaura coupling reactions, where the bromine atom can be replaced with other functional groups to generate diverse derivatives.

The synthesis of 1-(2-Bromo-6-Hydroxyphenyl)ethan-1-one typically involves multi-step processes, often starting from readily available aromatic precursors. One common approach involves the Friedel-Crafts acylation of bromophenol derivatives, followed by oxidation or other functionalization steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

The applications of 1-(2-Bromo-6-Hydroxyphenyl)ethan-1-one span across multiple domains. In drug discovery, it serves as a building block for constructing bioactive molecules with complex architectures. For instance, researchers have utilized this compound to develop analogs that target specific enzymes involved in cancer progression. In material science, it has been employed as a precursor for generating advanced polymers and nanoparticles with tailored properties.

In addition to its synthetic applications, 1-(2-Bromo-6-Hydroxyphenyl)ethan-1-one has shown promise in catalytic processes. Its ability to act as both an electrophilic and nucleophilic partner makes it valuable in asymmetric catalysis and organocatalysis. Recent studies have demonstrated its utility in enantioselective reactions, paving the way for its use in the production of chiral pharmaceutical intermediates.

The environmental impact of 1-(2-Bromo-6-Hydroxyphenyl)ethan-1-one has also been a subject of interest. Researchers have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under microbial action. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 1-(2-Bromo-6-Hydroxyphenyl)ethan-1-one, with its unique structure and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications across diverse fields highlight its significance as an essential building block in modern organic synthesis. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in advancing scientific innovation.

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Amadis Chemical Company Limited
(CAS:55736-69-1)1-(2-bromo-6-hydroxyphenyl)ethan-1-one
A848004
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):247.0/404.0/1010.0
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